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Introduction
Keto-D-fructose phthalazin-1-ylhydrazone is a carbohydrate derivative belonging to the

class of hydrazones. It is formed by the condensation of D-fructose, a ketohexose, with

phthalazin-1-ylhydrazine. This molecule is of interest to researchers in the fields of glycobiology

and medicinal chemistry. Its structure combines the functionalities of a sugar moiety with a

heterocyclic phthalazine core, suggesting potential applications in chemical biology as a

molecular probe or as a scaffold for the development of novel therapeutic agents. Phthalazine

derivatives have been reported to exhibit a wide range of biological activities, including

antimicrobial, anti-inflammatory, and anticancer properties. The conjugation of such a

heterocyclic system to a sugar molecule may influence its pharmacokinetic and

pharmacodynamic properties. This guide provides a comprehensive overview of the molecular

structure, properties, and potential applications of Keto-D-fructose phthalazin-1-
ylhydrazone, based on available chemical data and literature on related compounds.
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The molecular structure of Keto-D-fructose phthalazin-1-ylhydrazone consists of a D-

fructose backbone linked to a phthalazin-1-ylhydrazine moiety via a hydrazone bond.

Table 1: Physicochemical Properties of Keto-D-fructose phthalazin-1-ylhydrazone

Property Value Source

Molecular Formula C₁₄H₁₈N₄O₅ [1][2]

Molecular Weight 322.32 g/mol [1][2]

CAS Number 1082040-10-5 [1][2]

Appearance
White to off-white solid

(predicted)

Inferred from similar

compounds

Melting Point 120-126 °C Supplier Data

Solubility

Soluble in polar organic

solvents like DMSO and DMF;

sparingly soluble in water

(predicted)

Inferred from structure

SMILES
C1=CC=C2C(=C1)C=NN=C2N

N=C(CO)C(C(C(CO)O)O)O
[1]

Note: Some properties are predicted based on the chemical structure and data for related

compounds due to the limited availability of specific experimental data for this molecule.

Synthesis
While a specific, detailed experimental protocol for the synthesis of Keto-D-fructose
phthalazin-1-ylhydrazone is not readily available in the published literature, a general and

plausible synthetic route can be inferred from standard methods for hydrazone formation from

sugars. The synthesis would involve the condensation reaction between D-fructose and

phthalazin-1-ylhydrazine.
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This protocol is a generalized procedure and may require optimization for the specific synthesis

of Keto-D-fructose phthalazin-1-ylhydrazone.

Materials:

D-fructose

Phthalazin-1-ylhydrazine

Anhydrous ethanol or methanol

Glacial acetic acid (as a catalyst, optional)

Reaction flask with a condenser

Stirring apparatus

Filtration apparatus

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Dissolve D-fructose in a minimal amount of hot anhydrous ethanol or methanol in a round-

bottom flask.

In a separate container, dissolve an equimolar amount of phthalazin-1-ylhydrazine in the

same solvent.

Add the phthalazin-1-ylhydrazine solution to the D-fructose solution with continuous stirring.

A catalytic amount of glacial acetic acid may be added to facilitate the reaction.

The reaction mixture is then typically refluxed for several hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the mixture is cooled to room temperature, which may

induce the precipitation of the product.
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The solid product is collected by filtration, washed with a small amount of cold solvent, and

then dried.

Further purification can be achieved by recrystallization from a suitable solvent system.

Logical Workflow for Synthesis and Characterization
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Condensation Reaction
(e.g., in Ethanol, reflux)
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NMR Spectroscopy
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Mass Spectrometry

FT-IR Spectroscopy

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and characterization of Keto-D-fructose
phthalazin-1-ylhydrazone.

Spectroscopic Data (Predicted and General)
Experimental spectroscopic data for Keto-D-fructose phthalazin-1-ylhydrazone is not

currently available in public databases. However, the expected spectral features can be

predicted based on its structure.

Table 2: Predicted Spectroscopic Data
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Technique Predicted Features

¹H NMR

- Aromatic protons (phthalazine ring): Signals in

the range of 7.5-8.5 ppm.- Sugar protons

(fructose moiety): A complex pattern of signals

in the range of 3.5-5.0 ppm.- NH proton

(hydrazone linker): A broad singlet, the chemical

shift of which would be solvent-dependent.

¹³C NMR

- Aromatic carbons (phthalazine ring): Signals in

the range of 120-150 ppm.- Sugar carbons

(fructose moiety): Signals in the range of 60-100

ppm.- C=N carbon (hydrazone): A signal in the

range of 140-160 ppm.

Mass Spectrometry (ESI-MS)
- [M+H]⁺: Expected at m/z 323.1350- [M+Na]⁺:

Expected at m/z 345.1169

FT-IR

- O-H stretching (hydroxyl groups): Broad band

around 3300-3500 cm⁻¹.- N-H stretching

(hydrazone): Band around 3200-3400 cm⁻¹.-

C=N stretching (hydrazone): Band around 1600-

1650 cm⁻¹.- Aromatic C=C stretching: Bands in

the region of 1450-1600 cm⁻¹.

Biological Activity and Potential Applications
While there are no specific studies on the biological activity of Keto-D-fructose phthalazin-1-
ylhydrazone, the phthalazine core is a well-known pharmacophore present in several clinically

used drugs.

Known Activities of Phthalazine Derivatives
Phthalazine derivatives have been reported to possess a wide range of pharmacological

activities, including:

Anticancer: Some phthalazinone derivatives have shown potent antitumor activities.[3]
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Antimicrobial: Various substituted phthalazines have demonstrated antibacterial and

antifungal properties.[4]

Anti-inflammatory: Certain phthalazine compounds exhibit anti-inflammatory effects.[4]

Antihypertensive: The phthalazine scaffold is present in antihypertensive drugs like

hydralazine.[4]

The conjugation of the phthalazine moiety to a fructose molecule could potentially modulate

these activities, for instance, by altering cell permeability or interaction with biological targets.

Potential Signaling Pathway Involvement (Hypothetical)
Given the known activities of phthalazine derivatives, one could hypothesize the potential

involvement of Keto-D-fructose phthalazin-1-ylhydrazone in various signaling pathways. For

example, if the compound were to exhibit anticancer activity, it might interact with pathways

involved in cell cycle regulation or apoptosis. The following diagram illustrates a hypothetical

mechanism of action for an anticancer agent, which could be a starting point for investigating

the biological activity of this compound.

Keto-D-fructose
phthalazin-1-ylhydrazone

Cellular Target
(e.g., Kinase, DNA)

Cell Cycle Arrest

inhibition

Induction of Apoptosis

activation

Inhibition of
Cell Proliferation
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Caption: A hypothetical signaling pathway for a potential anticancer effect.

Conclusion
Keto-D-fructose phthalazin-1-ylhydrazone is a molecule with potential for further

investigation in the fields of glycobiology and medicinal chemistry. While there is a lack of

specific experimental data in the public domain, this guide provides a summary of its known

properties and a framework for its synthesis and characterization based on established

chemical principles. The diverse biological activities associated with the phthalazine scaffold

suggest that this sugar conjugate could be a valuable tool for chemical biology research and a

starting point for the design of new therapeutic agents. Further research is warranted to

elucidate its precise physicochemical properties, develop a robust synthetic protocol, and

explore its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15549321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

